Cas no 89112-40-3 (Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-)

Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl- structure
89112-40-3 structure
Product Name:Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-
CAS No:89112-40-3
MF:C18H17N3O
MW:291.347083806992
CID:611878
PubChem ID:136220765
Update Time:2025-04-19

Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-
    • 6-[2-amino-4-(4-methylphenyl)-1H-pyrimidin-6-ylidene]-4-methylcyclohexa-2,4-dien-1-one
    • 89112-40-3
    • 2-[2-amino-6-(4-methylphenyl)pyrimidin-4-yl]-4-methylphenol
    • 6-[2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-ylidene]-4-methylcyclohexa-2,4-dien-1-one
    • DTXSID10751834
    • 2-(2-Amino-6-p-tolylpyrimidin-4-yl)-4-methylphenol
    • Inchi: 1S/C18H17N3O/c1-11-3-6-13(7-4-11)15-10-16(21-18(19)20-15)14-9-12(2)5-8-17(14)22/h3-10,22H,1-2H3,(H2,19,20,21)
    • InChI Key: PTXNIQUNXWDSIP-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)C=C1C1C=C(C2C=CC(C)=CC=2)N=C(N)N=1

Computed Properties

  • Exact Mass: 291.137162174g/mol
  • Monoisotopic Mass: 291.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 72Ų
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